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Compound of Interest

Compound Name: ACBI3

Cat. No.: B12370657

This document provides crucial safety information and detailed procedures for the proper
disposal of ACBI3, a selective, potent, and in vivo active pan-KRAS PROTAC degrader. The
following guidelines are intended for researchers, scientists, and drug development
professionals to ensure safe handling and disposal in a laboratory setting.

Data Presentation: ACBI3 Safety and Disposal
Information

For quick reference, the following table summarizes key safety and disposal information for
ACBI3.
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Parameter

Information

Source

GHS Classification

Not a hazardous substance or

mixture

[1]

Primary Hazards

None identified. However,
good laboratory practices

should always be followed.

[1]

Personal Protective Equipment
(PPE)

Safety glasses, gloves, lab

coat

General Laboratory Practice

First Aid - Eye Contact

Remove contact lenses, flush
with plenty of water, and seek

medical attention.

[1]

First Aid - Skin Contact

Rinse skin with plenty of water
and remove contaminated

clothing.

[1]

First Aid - Inhalation

Move to fresh air. If breathing
is difficult, provide respiratory

support.

[1]

First Aid - Ingestion

Wash out mouth with water. Do
NOT induce vomiting. Seek
medical attention.

[1]

Storage

Solid Powder: -20°C for up to 3
years, 4°C for up to 2 years. In
Solvent: -80°C for up to 6
months, -20°C forup to 1

month.

[1](2]

Spill Management

Wear appropriate PPE. For
solid spills, avoid dust
formation and sweep up. For
liquid spills, absorb with inert
material. Place in a suitable,

labeled container for disposal.

General Laboratory Practice
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Dispose of in accordance with
) ) ) local, state, and federal )
Disposal Consideration ] General Laboratory Practice
regulations for non-hazardous

chemical waste.

No data available on toxicity,
] ) persistence, degradability,
Ecological Information ) ) ) [1]
bioaccumulative potential, or

mobility in soil.

Experimental Protocols: Step-by-Step Disposal
Procedures

While ACBI3 is not classified as a hazardous substance, proper disposal is essential to
maintain a safe laboratory environment and comply with regulations. The following protocols
provide detailed steps for disposing of ACBI3 in various forms.

Disposal of Solid (Powder) ACBI3

o Collection: Carefully collect any waste ACBI3 powder in a clearly labeled, sealed container.

e Labeling: Label the container as "Non-hazardous Chemical Waste" and include the chemical
name "ACBI3".

o Disposal: Dispose of the container through your institution's chemical waste management
program. Follow all local, state, and federal regulations.

Disposal of ACBI3 in Solvent (Liquid Waste)

» Collection: Collect all liquid waste containing ACBI3 in a designated, leak-proof, and clearly
labeled waste container.

e Solvent Compatibility: Ensure the waste container is compatible with the solvent used to
dissolve ACBI3 (e.g., DMSO).

o Labeling: Label the container with "Non-hazardous Chemical Waste," the chemical name
"ACBI3," and the solvent(s) present.
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» Disposal: Dispose of the liquid waste container through your institution's chemical waste
management program.

Disposal of Contaminated Labware and Materials

e Segregation: Separate disposable labware (e.g., pipette tips, microfuge tubes) and other
materials (e.g., gloves, absorbent pads) contaminated with ACBI3 from regular trash.

o Decontamination: If the labware is also contaminated with biological material (e.g., cell
cultures), it must be decontaminated. The preferred method is autoclaving.[3][4]

o Collection: Place all contaminated solid waste into a designated biohazard bag or a labeled
container for chemical waste, depending on the nature of the contamination.

e Disposal:

o Biologically Contaminated: If contaminated with biohazardous materials, dispose of it as
biological waste according to your institution's guidelines.[3][4]

o Chemically Contaminated Only: If only contaminated with ACBI3, dispose of it as non-
hazardous chemical solid waste.

Mandatory Visualization: ACBI3 Mechanism of
Action

The following diagram illustrates the signaling pathway of ACBI3-mediated degradation of
KRAS, a key process in its anti-cancer activity.[2][5][6][7][8][9]
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Caption: ACBI3-mediated degradation of oncogenic KRAS via the formation of a ternary
complex with VHL ES3 ligase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for ACBI3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370657#achi3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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